Cas no 765-58-2 (2-Bromo-5-methylthiophene)

• Product Name: 2-Bromo-5-methylthiophene
• CAS No: 765-58-2
• MF: C₅H₅BrS
• MW: 177.062199354172
• MDL: MFCD00130103
• CID: 39796
• PubChem ID: 69831
• Update Time: 2025-05-22

2-Bromo-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylthiophene
• 2-Bromo-5-methylthiophene (stabilized with Copper chip + NaHCO3)
• 2-brom-5-methylthiophen
• 2-methyl-5-bromothiophene
• 5-bromo-2-methylthiophene
• 5-methyl-2-bromothiophene
• 6-BroMoquinoline
• EINECS 212-151-1
• DS-12911
• A9701
• 765-58-2
• O10685
• Thiophene, 2-bromo-5-methyl-
• MFCD00130103
• BIDD:GT0754
• 2-bromanyl-5-methyl-thiophene
• SY002012
• W-200500
• 2-Bromo-5-methylthiophene, 95%
• AKOS005167029
• 2-methyl-5-bromothiphene
• SB66724
• AC-16539
• 2-Bromo-5-methyl thiophene
• ACDLOOGOFKSUPO-UHFFFAOYSA-
• CS-W017381
• NS00037810
• 2-bromo-5-methyl-thiophene
• FT-0611493
• GEO-00512
• InChI=1/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3
• EN300-88003
• DTXSID70227308
• 2-Bromo-5-methylthiophene, (stabilized with Copper chip + NaHCO3)
• Z1255383262
• EL6R792B4T
• AM20100755
• A838745
• B1540
• SCHEMBL131605
• 2-Bromo-5-methylthiophene #
• DB-020676
• 212-151-1
• DTXCID30149799

• MDL： MFCD00130103
• Inchi： 1S/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3
• InChI Key： ACDLOOGOFKSUPO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)S1

Computed Properties

• Exact Mass: 175.93000
• Monoisotopic Mass: 175.929533
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.552 g/mL at 25 °C(lit.)
• Melting Point: 58
• Boiling Point: 175°C
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.569(lit.)
• PSA: 28.24000
• LogP: 2.81900
• Solubility: Not determined

2-Bromo-5-methylthiophene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S23; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-Bromo-5-methylthiophene

Comprehensive Guide to 2-Bromo-5-methylthiophene (CAS No. 765-58-2): Properties, Applications, and Industry Insights

2-Bromo-5-methylthiophene (CAS No. 765-58-2) is a halogenated thiophene derivative widely recognized for its versatility in organic synthesis and material science. This compound, characterized by a bromine atom at the 2-position and a methyl group at the 5-position of the thiophene ring, serves as a critical building block in pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₅H₅BrS, and unique reactivity make it a focal point for researchers exploring heterocyclic chemistry and cross-coupling reactions.

The growing demand for 2-Bromo-5-methylthiophene is driven by its role in Suzuki-Miyaura coupling and Stille reactions, which are pivotal in creating complex organic frameworks. Recent trends highlight its application in OLED materials and conductive polymers, aligning with the surge in renewable energy and flexible electronics. Users frequently search for "synthesis of 2-Bromo-5-methylthiophene" or "CAS 765-58-2 suppliers," reflecting its commercial and academic relevance.

From a structural perspective, the thiophene core in 2-Bromo-5-methylthiophene offers excellent electron delocalization, enhancing its utility in photovoltaic cells and organic semiconductors. Analytical techniques like NMR spectroscopy and GC-MS are commonly employed to verify its purity, a topic often queried in forums. Environmental considerations also arise, with researchers investigating green synthesis methods to reduce waste.

In pharmaceuticals, 2-Bromo-5-methylthiophene acts as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. Its compatibility with palladium-catalyzed reactions makes it indispensable in drug discovery pipelines. Industry reports suggest a rising interest in "scalable production of brominated thiophenes" to meet global supply chain demands.

Storage and handling of CAS 765-58-2 require attention to moisture sensitivity and light exposure, as these factors may impact stability. Safety data sheets (SDS) emphasize standard laboratory precautions, though the compound is not classified under stringent regulatory controls. FAQs often address "solubility of 2-Bromo-5-methylthiophene" (soluble in organic solvents like DCM and THF) and "reactivity with Grignard reagents."

Innovations in catalysis have further expanded the utility of 2-Bromo-5-methylthiophene, particularly in C-H functionalization strategies. Academic publications frequently cite its role in constructing π-conjugated systems for optoelectronic devices. As sustainability gains traction, metal-free bromination techniques for thiophenes are emerging as a hot topic.

In summary, 2-Bromo-5-methylthiophene (CAS No. 765-58-2) bridges fundamental research and industrial applications, with its demand fueled by advancements in material science and medicinal chemistry. Its adaptability to modern synthetic methodologies ensures its prominence in future innovations.